Cyclopropyl(1,4-diazepan-1-yl)methanone hydrochloride

• IUPAC Name: cyclopropyl(1,4-diazepan-1-yl)methanone;hydrochloride
• InChI: InChI=1S/C9H16N2O.ClH/c12-9(8-2-3-8)11-6-1-4-10-5-7-11;/h8,10H,1-7H2;1H
• InChI Key: OXCVUGQQNLPLOK-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCN(C1)C(=O)C2CC2.Cl
• Molecular Formula: C9H17ClN2O
• Molecular Weight: 204.70 g/mol
• CAS RN: 1428443-88-2

Description

Cyclopropyl(1,4-diazepan-1-yl)methanone hydrochloride, also known as DZP-Cl, is an organic compound that is used in a variety of scientific research applications. It is a cyclopropyl derivative of the 1,4-diazepane ring system, which is a five-membered heterocyclic ring consisting of three carbon atoms and two nitrogen atoms. DZP-Cl is a white crystalline powder that is soluble in water and ethanol. It is a versatile compound that can be used in a variety of synthetic reactions and has many useful applications in scientific research.

Scientific Research Applications

Synthesis and Reactivity Studies

• The synthesis of various cyclopropyl derivatives, including cyclopropyl(1,4-diazepan-1-yl)methanone hydrochloride, has been a topic of interest in chemical research. Studies have focused on the preparation of these compounds and their reactivity. For instance, Yoshida et al. (1988) demonstrated the preparation of cyclopropenone oximes, including cyclopropyl derivatives, and their reaction with isocyanates to yield diazaspirohexenones (H. Yoshida et al., 1988).

Potential Anticancer and Antituberculosis Applications

• Cyclopropyl derivatives have shown promise in medical research, particularly in the field of cancer and tuberculosis treatment. Mallikarjuna et al. (2014) synthesized cyclopropyl piperazine derivatives and found that some compounds exhibited significant antituberculosis and anticancer activities (S. Mallikarjuna et al., 2014).

Histamine Receptor Antagonist Development

• This compound derivatives have been used in the synthesis of histamine H3-receptor antagonists. Stark (2000) described the synthesis of ciproxifan, a novel reference antagonist for the histamine H3 receptor, which includes this compound in its structure (H. Stark, 2000).

Antitubercular Activity

• A series of cyclopropyl methanones were synthesized and evaluated for their antitubercular activities. Bisht et al. (2010) reported that certain cyclopropyl phenyl methanones showed minimum inhibitory concentration against Mycobacterium tuberculosis, indicating potential as antitubercular agents (S. S. Bisht et al., 2010).

Controlled Substance Classification

• The derivative [(7R)-4-(5-chloro-1,3-benzoxazol-2-yl)-7-methyl-1,4-diazepan-1-yl][5-methyl-2-(2H-1,2,3-triazol-2-yl)phenyl]methanone (suvorexant), which is structurally related to this compound, was placed into Schedule IV of the Controlled Substances Act, highlighting its regulated status in pharmaceutical applications (Ellen O Crum, 2014).

Mechanism of Action

Cyclopropyl Compounds

The cyclopropyl group in “Cyclopropyl(1,4-diazepan-1-yl)methanone hydrochloride” is a three-membered carbon ring. Cyclopropyl groups are often used in drug design due to their ability to mimic the bioactive conformations of linear systems .

Diazepanes

The 1,4-diazepan-1-yl group in “this compound” is a seven-membered ring with two nitrogen atoms. Diazepanes are found in a variety of pharmaceuticals and are known to interact with various biological targets .

Methanones

The methanone group in “this compound” is a carbonyl group (C=O) attached to a methyl group (CH3). Methanones are often involved in hydrogen bonding with biological targets .